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Compound of Interest

Compound Name: Biotin-YVAD-FMK

Cat. No.: B1574906

Get Quote

Abstract & Scope
This technical guide outlines the standardized protocol for the preparation, storage, and

handling of Biotin-YVAD-FMK (Biotin-Tyr-Val-Ala-Asp-Fluoromethylketone). This compound

acts as a cell-permeable, irreversible inhibitor and affinity label for Caspase-1 (Interleukin-1

Converting Enzyme, ICE). The biotin moiety facilitates the detection and isolation of active
Caspase-1 via streptavidin-coupled systems.

Proper solubilization and storage are critical, as the fluoromethylketone (FMK) group is

moisture-sensitive and prone to hydrolysis, which irreversibly degrades the inhibitor's potency.

Molecule Specifications & Mechanism
Before preparation, it is essential to understand the physicochemical properties and the

biological mechanism to ensure experimental success.
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Property Specification

Compound Name Biotin-YVAD-FMK

Sequence Biotin-Tyr-Val-Ala-Asp-CH₂F

Target Caspase-1 (ICE)

Molecular Weight ~750–850 Da (Check vendor-specific CoA*)

Solubility Soluble in DMSO (>10 mM)

Appearance Lyophilized powder (White to off-white)

Permeability Cell-permeable (due to FMK/peptide structure)

*Note: The exact Molecular Weight (MW) varies slightly depending on the linker used between

Biotin and the peptide sequence (e.g., LC-Biotin). Always verify the MW on the specific product

vial.

Mechanism of Action
Biotin-YVAD-FMK functions as a "suicide inhibitor." The tetrapeptide sequence YVAD

(Tyrosine-Valine-Alanine-Aspartic Acid) provides specificity for the catalytic site of Caspase-1.

Upon binding, the FMK group undergoes a nucleophilic attack by the active site cysteine

residue of the enzyme, forming a stable, irreversible covalent thioether bond. The Biotin tag

remains exposed, allowing for downstream detection.
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Figure 1: Mechanism of Biotin-YVAD-FMK Affinity Labeling. The inhibitor covalently binds to

active Caspase-1, enabling detection via the biotin tag.[1][2][3][4]
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Critical Pre-Solubilization Considerations (Self-
Validating Logic)
To ensure the integrity of the stock solution, strict adherence to the following conditions is

required. Failure to control moisture is the #1 cause of experimental failure with FMK inhibitors.

DMSO Purity: Use only Anhydrous DMSO (Dimethyl Sulfoxide), Grade

99.9%.

Reasoning: Water molecules in non-anhydrous DMSO can hydrolyze the FMK group over

time, rendering the inhibitor inactive even at -20°C.

Temperature Equilibration:

Protocol: Allow the lyophilized product vial to equilibrate to Room Temperature (RT) for at

least 20 minutes before opening.

Causality: Opening a cold vial introduces condensation from humid lab air. This moisture

will become trapped in the stock solution.

Vessel Selection: Use amber glass vials or wrap polypropylene tubes in foil if light sensitivity

is a concern (though FMK peptides are generally stable to light, biotin can be sensitive).

Protocol: Preparation of Stock Solution
Target Concentration: 10 mM (Standard Stock) Solvent: Anhydrous DMSO

Step-by-Step Methodology
Step 1: Calculate Required DMSO Volume
Do not rely on generic volumes. Calculate the volume based on the specific mass and MW

printed on your vial.

Example Calculation:

Mass: 1 mg (1000 µg)
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MW: 800 g/mol (Hypothetical)

Target Conc: 10 mM

Step 2: Solubilization
Place the equilibrated vial in a fume hood.

Add the calculated volume of Anhydrous DMSO directly to the vial.

Vortex gently for 30–60 seconds.

Visual QC: Inspect the solution against a light source. It must be completely clear and

colorless. If particulates remain, sonicate briefly (5–10 seconds) in a water bath.

Step 3: Aliquoting (Crucial for Stability)
Never store the bulk stock in a single tube. Repeated freeze-thaw cycles induce condensation

and degradation.

Prepare sterile 0.5 mL microcentrifuge tubes.

Aliquot the stock solution into single-use volumes (e.g., 5–10

L per tube).

Optional: Overlay with dry argon gas if available to exclude oxygen/moisture.

Step 4: Storage
Temperature: -20°C (Preferred) or -80°C.

Duration: Stable for 6–12 months if kept dry.

Desiccation: Store aliquots in a secondary container (box or jar) containing desiccant packs

(e.g., silica gel) to maintain an anhydrous environment.
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Figure 2: Stock Preparation Workflow. This decision tree ensures proper solubilization and

long-term stability.

Usage & Application Guidelines
Dilution for Assays
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Working Concentration: Typically 10–50

M for cell culture.

Dilution Factor: 1:1000 dilution of a 10 mM stock yields 10

M.

Vehicle Control: Always include a "DMSO-only" control in your experiment. Ensure final

DMSO concentration in cell culture is

(ideally

) to avoid cytotoxicity.

Application: Active Caspase-1 Pull-Down
Incubation: Treat cells with Biotin-YVAD-FMK (10-20

M) for 1–2 hours prior to lysis.

Lysis: Lyse cells in non-denaturing buffer.

Capture: Incubate lysate with Streptavidin-Agarose beads.

Wash: Remove unbound proteins.

Elution: Boil beads in SDS-PAGE loading buffer.

Analysis: Western Blot for Caspase-1 (p20 subunit detection confirms activation).
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Issue Possible Cause Solution

Precipitation upon thawing
DMSO froze slowly or moisture

ingress.

Warm to 37°C and vortex.[5] If

precipitate persists, discard

(hydrolysis likely).

No inhibition/labeling Hydrolysis of FMK group.

Check if stock was stored with

desiccant. Ensure anhydrous

DMSO was used.

High Cell Toxicity High DMSO concentration.
Ensure final DMSO is

. Titrate the inhibitor down.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Preparation and Handling of Biotin-
YVAD-FMK Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574906/docs#application-note-preparation-and-
handling-of-biotin-yvad-fmk-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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